Cas no 1361115-18-5 (N-Methylpyrrolidine-3-carboxamide hydrochloride)

• Product Name: N-Methylpyrrolidine-3-carboxamide hydrochloride
• CAS No: 1361115-18-5
• MF: C₆H₁₃ClN₂O
• MW: 164.633220434189
• MDL: MFCD21605763
• CID: 858577
• PubChem ID: 71298530
• Update Time: 2025-11-01

N-Methylpyrrolidine-3-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Methyl-3-pyrrolidinecarboxaMide HCl
• N-methylpyrrolidine-3-carboxamide hydrochloride
• N-Methyl-3-pyrrolidinecarboxamide hydrochloride
• N-Methylpyrrolidine-3-carboxamidehydrochloride
• Pyrrolidine-3-carboxylic acid methylamide hydrochloride
• AKOS030254154
• C77874
• F1915-8788
• EN300-257555
• N-methylpyrrolidine-3-carboxamide;hydrochloride
• 1361115-18-5
• MFCD21605763
• CS-0188103
• BS-37369
• N-Methylpyrrolidine-3-carboxamide hydrochloride

• MDL： MFCD21605763
• Inchi： 1S/C6H12N2O.ClH/c1-7-6(9)5-2-3-8-4-5;/h5,8H,2-4H2,1H3,(H,7,9);1H
• InChI Key： SYMPKWNKZJQQIH-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1CNCC1)NC

Computed Properties

• Exact Mass: 164.0716407g/mol
• Monoisotopic Mass: 164.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-Methylpyrrolidine-3-carboxamide hydrochloride

Recent Advances in the Study of N-Methylpyrrolidine-3-carboxamide Hydrochloride (CAS: 1361115-18-5)

N-Methylpyrrolidine-3-carboxamide hydrochloride (CAS: 1361115-18-5) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules and its role in modulating various biological pathways. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications.

One of the key areas of research involving N-Methylpyrrolidine-3-carboxamide hydrochloride is its application in the development of novel kinase inhibitors. Kinases play a crucial role in cellular signaling and are often implicated in diseases such as cancer and inflammatory disorders. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinase targets, making them promising candidates for further drug development. The structural flexibility of N-Methylpyrrolidine-3-carboxamide hydrochloride allows for the design of analogs with enhanced selectivity and efficacy.

In addition to its role in kinase inhibition, N-Methylpyrrolidine-3-carboxamide hydrochloride has been investigated for its potential as a building block in the synthesis of peptidomimetics. Peptidomimetics are synthetic molecules that mimic the biological activity of peptides but offer improved stability and bioavailability. Researchers have successfully incorporated this compound into peptidomimetic scaffolds, resulting in molecules with enhanced binding affinity to target proteins. These findings open new avenues for the design of therapeutics targeting protein-protein interactions, which are often challenging to modulate with traditional small molecules.

Another notable advancement is the exploration of N-Methylpyrrolidine-3-carboxamide hydrochloride in the context of central nervous system (CNS) disorders. Preliminary studies suggest that this compound can cross the blood-brain barrier, a critical requirement for drugs targeting neurological conditions. Its ability to modulate neurotransmitter systems has sparked interest in its potential application for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. However, further in vivo studies are needed to validate these findings and assess the compound's safety profile.

The synthesis and scale-up of N-Methylpyrrolidine-3-carboxamide hydrochloride have also been areas of active research. Recent publications describe optimized synthetic routes that improve yield and purity while reducing environmental impact. Green chemistry approaches, such as the use of catalytic methods and solvent-free conditions, have been successfully applied to the production of this compound. These advancements are crucial for ensuring the availability of high-quality material for both research and potential commercial applications.

In conclusion, N-Methylpyrrolidine-3-carboxamide hydrochloride (CAS: 1361115-18-5) continues to be a compound of great interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its promising pharmacological properties, positions it as a valuable tool for drug discovery. Future research should focus on elucidating its mechanism of action, optimizing its therapeutic potential, and addressing any safety concerns. The ongoing studies underscore the importance of this compound in advancing our understanding of complex biological systems and developing innovative treatments for various diseases.